Cas no 1209187-16-5 (N-(1-cyanocyclohexyl)-2-{[3,5-dichloro-4-(difluoromethoxy)phenyl]amino}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-{[3,5-dichloro-4-(difluoromethoxy)phenyl]amino}acetamide
• CAS No: 1209187-16-5
• MF: C₁₆H₁₇Cl₂F₂N₃O₂
• MW: 392.227888822556
• CID: 6275105
• PubChem ID: 45911230
• Update Time: 2025-06-03

N-(1-cyanocyclohexyl)-2-{[3,5-dichloro-4-(difluoromethoxy)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-2-{[3,5-dichloro-4-(difluoromethoxy)phenyl]amino}acetamide
• AKOS034473571
• 1209187-16-5
• N-(1-cyanocyclohexyl)-2-[3,5-dichloro-4-(difluoromethoxy)anilino]acetamide
• EN300-26686248
• Z573315046

• Inchi： 1S/C16H17Cl2F2N3O2/c17-11-6-10(7-12(18)14(11)25-15(19)20)22-8-13(24)23-16(9-21)4-2-1-3-5-16/h6-7,15,22H,1-5,8H2,(H,23,24)
• InChI Key： CCMYTABTBKWSPO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)NCC(NC1(C#N)CCCCC1)=O)Cl)OC(F)F

Computed Properties

• Exact Mass: 391.0665885g/mol
• Monoisotopic Mass: 391.0665885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 74.2Ų

Additional information on N-(1-cyanocyclohexyl)-2-{[3,5-dichloro-4-(difluoromethoxy)phenyl]amino}acetamide

N-(1-cyanocyclohexyl)-2-{[3,5-dichloro-4-(difluoromethoxy)phenyl]amino}acetamide (CAS No. 1209187-16-5)

The compound N-(1-cyanocyclohexyl)-2-{[3,5-dichloro-4-(difluoromethoxy)phenyl]amino}acetamide, identified by the CAS registry number 1209187-16-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyanocyclohexyl group, a dichlorophenyl moiety, and an acetamide functional group. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. The presence of the cyano group and the dichlorophenyl substituent plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the difluoromethoxy group enhances the compound's stability and bioavailability, making it a promising candidate for drug development.

The synthesis of N-(1-cyanocyclohexyl)-2-{[3,5-dichloro-4-(difluoromethoxy)phenyl]amino}acetamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the preparation of the cyanocyclohexyl intermediate and the subsequent coupling reaction with the dichlorophenyl derivative. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production.

In terms of applications, this compound has shown potential in several therapeutic areas. For instance, its ability to inhibit specific enzyme activities makes it a valuable tool in the development of novel drugs targeting metabolic disorders. Furthermore, its unique structure allows for further functionalization, enabling researchers to explore its utility in other areas such as agrochemicals and materials science.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that N-(1-cyanocyclohexyl)-2-{[3,5-dichloro-4-(difluoromethoxy)phenyl]amino}acetamide exhibits strong binding affinity to several protein targets, suggesting its potential as a lead compound in drug discovery programs. These findings underscore the importance of continued research into this compound's biological activity and mechanism of action.

In conclusion, N-(1-cyanocyclohexyl)-2-{[3,5-dichloro-4-(difluoromethoxy)phenyl]amino}acetamide (CAS No. 1209187-16-5) is a versatile organic molecule with significant potential in various scientific domains. Its unique structure and favorable chemical properties make it an attractive candidate for further exploration in both academic and industrial settings. As research progresses, this compound is expected to contribute to groundbreaking advancements in medicine and related fields.